Cas no 1568040-74-3 ((1S)-2-Amino-1-(3-bromo-4-fluorophenyl)ethan-1-ol)

• Product Name: (1S)-2-Amino-1-(3-bromo-4-fluorophenyl)ethan-1-ol
• CAS No: 1568040-74-3
• MF: C₈H₉BrFNO
• MW: 234.065564870834
• CID: 5700515
• PubChem ID: 28743409
• Update Time: 2025-06-11

(1S)-2-Amino-1-(3-bromo-4-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• AKOS021321144
• 1568040-74-3
• (1S)-2-amino-1-(3-bromo-4-fluorophenyl)ethan-1-ol
• EN300-1147216
• Benzenemethanol, α-(aminomethyl)-3-bromo-4-fluoro-, (αS)-
• (1S)-2-Amino-1-(3-bromo-4-fluorophenyl)ethan-1-ol

• Inchi： 1S/C8H9BrFNO/c9-6-3-5(8(12)4-11)1-2-7(6)10/h1-3,8,12H,4,11H2/t8-/m1/s1
• InChI Key： UJBTVWSRZMUEEX-MRVPVSSYSA-N
• SMILES： BrC1=C(C=CC(=C1)[C@@H](CN)O)F

Computed Properties

• Exact Mass: 232.98515g/mol
• Monoisotopic Mass: 232.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.619±0.06 g/cm3(Predicted)
• Boiling Point: 345.1±37.0 °C(Predicted)
• pka: 11.51±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1S)-2-Amino-1-(3-bromo-4-fluorophenyl)ethan-1-ol

Comprehensive Overview of (1S)-2-Amino-1-(3-bromo-4-fluorophenyl)ethan-1-ol (CAS No. 1568040-74-3)

(1S)-2-Amino-1-(3-bromo-4-fluorophenyl)ethan-1-ol (CAS No. 1568040-74-3) is a chiral organic compound with significant potential in pharmaceutical and biochemical research. This compound features a unique structural framework, combining a bromine and fluorine substituent on an aromatic ring, which enhances its reactivity and selectivity in synthetic applications. Researchers are increasingly interested in this molecule due to its role as a building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound’s chiral center at the 1-position of the ethanolamine backbone makes it a valuable intermediate for asymmetric synthesis. Its 3-bromo-4-fluorophenyl moiety is particularly noteworthy, as halogenated aromatic systems are often leveraged in medicinal chemistry to improve binding affinity and metabolic stability. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such scaffolds, with 1568040-74-3 being frequently cited in patents and academic papers.

From a synthetic perspective, (1S)-2-Amino-1-(3-bromo-4-fluorophenyl)ethan-1-ol can be prepared via stereoselective reduction of corresponding ketones or through enzymatic resolution methods. Its amino alcohol functionality allows for diverse derivatization, enabling the creation of libraries for high-throughput screening (HTS). This adaptability aligns with the growing demand for fragment-based drug discovery (FBDD), where small, well-defined molecules like this are pivotal.

In the context of green chemistry, researchers are exploring sustainable routes to synthesize 1568040-74-3, such as catalysis or biocatalysis, to minimize environmental impact. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). The compound’s relevance in preclinical studies and targeted therapy development further underscores its importance in modern biopharmaceutical innovation.

Another area of interest is the compound’s potential in neurodegenerative disease research. Given the rising prevalence of conditions like Alzheimer’s and Parkinson’s, molecules with CNS permeability and neuroprotective properties are highly sought after. The fluorine atom in (1S)-2-Amino-1-(3-bromo-4-fluorophenyl)ethan-1-ol enhances its ability to cross the blood-brain barrier (BBB), making it a candidate for further investigation.

From a commercial standpoint, CAS No. 1568040-74-3 is available through specialized chemical suppliers and contract research organizations (CROs). Its pricing and availability are often discussed in forums related to custom synthesis and bulk pharmaceutical ingredients (APIs). Quality control measures, such as HPLC purity and chiral HPLC analysis, are critical for ensuring its suitability in GMP-compliant applications.

In summary, (1S)-2-Amino-1-(3-bromo-4-fluorophenyl)ethan-1-ol represents a versatile and scientifically valuable compound. Its applications span drug development, asymmetric synthesis, and biochemical research, with ongoing studies likely to uncover new utilities. As the pharmaceutical industry continues to embrace precision medicine and AI-augmented discovery, compounds like this will remain at the forefront of innovation.